Cas no 338420-07-8 (N-(4-chlorophenyl)-2H-chromene-3-carboxamide)

• Product Name: N-(4-chlorophenyl)-2H-chromene-3-carboxamide
• CAS No: 338420-07-8
• MF: C₁₆H₁₂ClNO₂
• MW: 285.724983215332
• MDL: MFCD00202036
• CID: 5155913
• Update Time: 2025-10-23

N-(4-chlorophenyl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-CHLOROPHENYL)-2H-CHROMENE-3-CARBOXAMIDE
• SMR000125341
• MLS000539883
• Bionet2_000334
• BDBM49402
• cid_1475940
• HMS1364P04
• STL017603
• N-(4-chlorophenyl)-2H-1-benzopyran-3-carboxamide
• N-(4-chlorophenyl)-2H-chromene-3-carboxamide

• MDL： MFCD00202036
• Inchi： 1S/C16H12ClNO2/c17-13-5-7-14(8-6-13)18-16(19)12-9-11-3-1-2-4-15(11)20-10-12/h1-9H,10H2,(H,18,19)
• InChI Key： HAUSGRVPECZHPC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C1=CC2C=CC=CC=2OC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 388
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on N-(4-chlorophenyl)-2H-chromene-3-carboxamide

Recent Advances in the Study of N-(4-chlorophenyl)-2H-chromene-3-carboxamide (CAS: 338420-07-8)

N-(4-chlorophenyl)-2H-chromene-3-carboxamide (CAS: 338420-07-8) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current biomedical research.

The compound belongs to the chromene carboxamide class, which is known for its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The presence of the 4-chlorophenyl moiety in N-(4-chlorophenyl)-2H-chromene-3-carboxamide is believed to enhance its binding affinity to specific biological targets, making it a promising candidate for further investigation. Recent studies have focused on elucidating its molecular interactions and evaluating its efficacy in various disease models.

One of the key areas of research has been the compound's potential as an anticancer agent. In vitro studies have demonstrated that N-(4-chlorophenyl)-2H-chromene-3-carboxamide exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies suggest that the compound induces apoptosis via the mitochondrial pathway and inhibits key signaling pathways involved in cell proliferation and survival. These findings have spurred further investigations into its structure-activity relationships (SAR) to optimize its therapeutic potential.

In addition to its anticancer properties, recent research has also explored the compound's anti-inflammatory effects. Preclinical studies have shown that N-(4-chlorophenyl)-2H-chromene-3-carboxamide can modulate the production of pro-inflammatory cytokines and inhibit the activation of NF-κB, a critical transcription factor in inflammatory responses. These effects suggest its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another notable aspect of recent research is the investigation of the compound's pharmacokinetic and pharmacodynamic properties. Studies have aimed to characterize its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability as a drug candidate. Preliminary data indicate that the compound has favorable bioavailability and metabolic stability, although further optimization may be required to enhance its therapeutic index.

Despite these promising findings, challenges remain in the development of N-(4-chlorophenyl)-2H-chromene-3-carboxamide as a therapeutic agent. Issues such as potential off-target effects, toxicity, and formulation stability need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance the compound toward clinical applications.

In conclusion, N-(4-chlorophenyl)-2H-chromene-3-carboxamide (CAS: 338420-07-8) represents a promising scaffold for drug development, with demonstrated efficacy in cancer and inflammation models. Ongoing research efforts are focused on optimizing its pharmacological properties and elucidating its mechanism of action. The compound's potential to address unmet medical needs underscores the importance of continued investigation in this area. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications.